Cas no 206534-52-3 (benzyl (2S)-2-acetylpiperidine-1-carboxylate)

• Product Name: benzyl (2S)-2-acetylpiperidine-1-carboxylate
• CAS No: 206534-52-3
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD28004200
• CID: 5683164
• PubChem ID: 11747382
• Update Time: 2025-10-30

benzyl (2S)-2-acetylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-acetyl-, phenylmethyl ester, (2S)-
• Benzyl (2S)-2-acetylpiperidine-1-carboxylate
• EN300-25781255
• SCHEMBL13500680
• 206534-52-3
• benzyl (2S)-2-acetylpiperidine-1-carboxylate

• MDL： MFCD28004200
• Inchi： 1S/C15H19NO3/c1-12(17)14-9-5-6-10-16(14)15(18)19-11-13-7-3-2-4-8-13/h2-4,7-8,14H,5-6,9-11H2,1H3/t14-/m0/s1
• InChI Key： PKHMVCRLHTWZMA-AWEZNQCLSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC[C@H]1C(C)=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 397.6±42.0 °C(Predicted)
• pka: -3.21±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl (2S)-2-acetylpiperidine-1-carboxylate

Research Brief on Benzyl (2S)-2-acetylpiperidine-1-carboxylate (CAS: 206534-52-3) in Chemical Biology and Pharmaceutical Applications

Benzyl (2S)-2-acetylpiperidine-1-carboxylate (CAS: 206534-52-3) is a chiral piperidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its acetyl and benzyloxycarbonyl (Cbz) functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its utility in asymmetric synthesis, medicinal chemistry, and as a building block for complex heterocyclic scaffolds.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of benzyl (2S)-2-acetylpiperidine-1-carboxylate in the development of novel protease inhibitors. The research team utilized this compound as a key intermediate to synthesize a series of peptidomimetics targeting viral proteases, demonstrating its importance in antiviral drug discovery. The study reported enhanced inhibitory activity against SARS-CoV-2 Mpro when the compound was incorporated into specific inhibitor designs, suggesting its potential in addressing emerging infectious diseases.

In the field of neuroscience, benzyl (2S)-2-acetylpiperidine-1-carboxylate has been investigated for its ability to modulate neurotransmitter systems. A 2022 publication in Bioorganic & Medicinal Chemistry Letters described its use in the synthesis of sigma-1 receptor ligands. The study found that derivatives of this compound exhibited high affinity for sigma-1 receptors, which are implicated in neuroprotection and cognitive function. These findings open new avenues for developing therapeutics for neurodegenerative disorders such as Alzheimer's disease.

Recent advancements in synthetic methodology have also expanded the applications of benzyl (2S)-2-acetylpiperidine-1-carboxylate. A 2023 paper in Organic Letters reported a novel catalytic asymmetric synthesis route for this compound, achieving excellent enantioselectivity (ee > 99%) and yield (92%). This breakthrough addresses previous challenges in large-scale production and paves the way for more efficient manufacturing processes in pharmaceutical development.

From a structural perspective, the (2S) configuration of benzyl (2S)-2-acetylpiperidine-1-carboxylate has been shown to be crucial for its biological activity. Computational studies published in Journal of Chemical Information and Modeling (2023) revealed that this stereochemistry allows optimal binding to various enzyme active sites, particularly those with chiral recognition pockets. These insights are guiding rational drug design efforts across multiple therapeutic areas.

The compound's safety profile and pharmacokinetic properties have also been subjects of recent investigation. A 2024 preclinical study in European Journal of Pharmaceutical Sciences evaluated the metabolic stability and toxicity of benzyl (2S)-2-acetylpiperidine-1-carboxylate derivatives. The results indicated favorable metabolic stability in human liver microsomes and low cytotoxicity at therapeutic concentrations, supporting their potential as drug candidates.

Looking forward, benzyl (2S)-2-acetylpiperidine-1-carboxylate continues to be a focus of research in multiple domains. Current studies are exploring its application in targeted drug delivery systems, particularly in conjugates with anticancer agents. Additionally, its potential as a scaffold for developing allosteric modulators of G-protein coupled receptors (GPCRs) is being actively investigated, which could lead to novel treatments for various diseases.